Cas no 1696217-47-6 (2-methyl-4-(pent-4-yn-1-yl)aminobenzoic acid)
2-methyl-4-(pent-4-yn-1-yl)aminobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-methyl-4-(pent-4-yn-1-yl)aminobenzoic acid
- 2-methyl-4-[(pent-4-yn-1-yl)amino]benzoic acid
- 1696217-47-6
- EN300-1449199
-
- Inchi: 1S/C13H15NO2/c1-3-4-5-8-14-11-6-7-12(13(15)16)10(2)9-11/h1,6-7,9,14H,4-5,8H2,2H3,(H,15,16)
- InChI Key: GKQFIWKLMTWCSC-UHFFFAOYSA-N
- SMILES: OC(C1C=CC(=CC=1C)NCCCC#C)=O
Computed Properties
- Exact Mass: 217.110278721g/mol
- Monoisotopic Mass: 217.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 279
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 49.3Ų
2-methyl-4-(pent-4-yn-1-yl)aminobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1449199-1.0g |
2-methyl-4-[(pent-4-yn-1-yl)amino]benzoic acid |
1696217-47-6 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1449199-50mg |
2-methyl-4-[(pent-4-yn-1-yl)amino]benzoic acid |
1696217-47-6 | 50mg |
$707.0 | 2023-09-29 | ||
| Enamine | EN300-1449199-100mg |
2-methyl-4-[(pent-4-yn-1-yl)amino]benzoic acid |
1696217-47-6 | 100mg |
$741.0 | 2023-09-29 | ||
| Enamine | EN300-1449199-250mg |
2-methyl-4-[(pent-4-yn-1-yl)amino]benzoic acid |
1696217-47-6 | 250mg |
$774.0 | 2023-09-29 | ||
| Enamine | EN300-1449199-500mg |
2-methyl-4-[(pent-4-yn-1-yl)amino]benzoic acid |
1696217-47-6 | 500mg |
$809.0 | 2023-09-29 | ||
| Enamine | EN300-1449199-1000mg |
2-methyl-4-[(pent-4-yn-1-yl)amino]benzoic acid |
1696217-47-6 | 1000mg |
$842.0 | 2023-09-29 | ||
| Enamine | EN300-1449199-2500mg |
2-methyl-4-[(pent-4-yn-1-yl)amino]benzoic acid |
1696217-47-6 | 2500mg |
$1650.0 | 2023-09-29 | ||
| Enamine | EN300-1449199-5000mg |
2-methyl-4-[(pent-4-yn-1-yl)amino]benzoic acid |
1696217-47-6 | 5000mg |
$2443.0 | 2023-09-29 | ||
| Enamine | EN300-1449199-10000mg |
2-methyl-4-[(pent-4-yn-1-yl)amino]benzoic acid |
1696217-47-6 | 10000mg |
$3622.0 | 2023-09-29 |
2-methyl-4-(pent-4-yn-1-yl)aminobenzoic acid Related Literature
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
Additional information on 2-methyl-4-(pent-4-yn-1-yl)aminobenzoic acid
2-Methyl-4-(Pent-4-yn-1-yl)aminobenzoic Acid: An Overview of a Promising Compound in Medicinal Chemistry
2-Methyl-4-(pent-4-yn-1-yl)aminobenzoic acid (CAS No. 1696217-47-6) is a versatile organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of substituted benzoic acids and is characterized by the presence of a methyl group, a pentynyl moiety, and an amine functional group. These structural elements contribute to its diverse applications in drug discovery and development.
The pentynyl group in 2-methyl-4-(pent-4-yn-1-yl)aminobenzoic acid is particularly noteworthy due to its ability to participate in click chemistry reactions, such as the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC). This reaction is widely used in the synthesis of complex molecules and bioconjugates, making the compound a valuable building block in chemical biology and pharmaceutical research. The methyl group, on the other hand, can influence the lipophilicity and metabolic stability of the molecule, which are crucial factors in drug design.
Recent studies have highlighted the potential of 2-methyl-4-(pent-4-yn-1-yl)aminobenzoic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The aminobenzoic acid scaffold is known to interact with specific receptors and enzymes involved in inflammatory pathways, making it a promising candidate for the development of new anti-inflammatory drugs.
In addition to its anti-inflammatory activity, 2-methyl-4-(pent-4-yn-1-yl)aminobenzoic acid has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in cancer cells by modulating key signaling pathways. The pentynyl moiety plays a crucial role in this process by facilitating the formation of bioactive metabolites that target cancer cells selectively.
The structural flexibility of 2-methyl-4-(pent-4-yn-1-yl)aminobenzoic acid also makes it an attractive candidate for prodrug design. Prodrugs are biologically inactive derivatives that are converted into active drugs within the body through metabolic processes. The pentynyl group can be modified to create prodrugs with improved pharmacokinetic properties, such as enhanced solubility and reduced toxicity. This approach has been explored in several preclinical studies, showing promising results in terms of drug delivery and therapeutic efficacy.
Beyond its direct biological activities, 2-methyl-4-(pent-4-yn-1-yl)aminobenzoic acid has also found applications in imaging and diagnostic technologies. The aminobenzoic acid scaffold can be labeled with various imaging agents, such as fluorescent dyes or radioisotopes, to create probes for non-invasive monitoring of biological processes. This has significant implications for early disease detection and personalized medicine.
The synthesis of 2-methyl-4-(pent-4-yn-1-yl)aminobenzoic acid involves several well-established chemical reactions. One common approach is to start with 2-methylbenzoic acid and introduce the pentynyl moiety through a palladium-catalyzed cross-coupling reaction. The amine functional group can then be introduced via amination reactions using appropriate reagents. These synthetic routes are highly efficient and scalable, making it feasible to produce large quantities of the compound for further research and development.
In conclusion, 2-methyl-4-(pent-4-yinl)aminobenzoic acid (CAS No. 1696217-47-6) is a multifaceted compound with significant potential in medicinal chemistry. Its unique structural features, including the methyl, pentynyl, and aminobenzoic acid moieties, contribute to its diverse biological activities and applications. Ongoing research continues to uncover new possibilities for this compound, positioning it as a valuable tool in drug discovery and development.
1696217-47-6 (2-methyl-4-(pent-4-yn-1-yl)aminobenzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)